2,3,4,5,6-pentamethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 2,3,4,5,6-pentamethyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C23H30N2O3S/c1-7-12-25-21-10-9-20(13-19(21)8-11-22(25)26)24-29(27,28)23-17(5)15(3)14(2)16(4)18(23)6/h9-10,13,24H,7-8,11-12H2,1-6H3
• InChI Key: BWLZRWYQVIUVPP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C(=C(C(=C3C)C)C)C)C
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol

Description

2,3,4,5,6-pentamethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O3S and its molecular weight is 414.56. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

A study described the synthesis of novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety, showcasing their potential as antitumor agents. These compounds were evaluated for in vitro antitumor activity, with some showing higher potency and efficacy than the reference drug Doxorubicin, suggesting significant therapeutic potential in cancer treatment (Alqasoumi et al., 2010).

Catalysis in Hydrogenation

Research on half-sandwich ruthenium complexes containing aromatic sulfonamides demonstrated their efficiency as catalysts in the transfer hydrogenation of acetophenone derivatives to phenylethanols. These findings indicate the compound's role in facilitating chemical transformations, potentially useful in synthetic chemistry and industrial processes (Dayan et al., 2013).

Agonist Activity at Human Beta3 Adrenergic Receptors

Tetrahydroisoquinoline derivatives containing a benzenesulfonamide moiety were explored for their selectivity and potency as human beta3 adrenergic receptor agonists. This research highlights the compound's potential in developing therapies for metabolic diseases, emphasizing the importance of selective receptor targeting in drug discovery (Parmee et al., 2000).

Antimicrobial Activity

A novel series of quinazolinone-sulfonamide linked hybrid heterocyclic entities were designed, emphasizing the compound's structural versatility and efficacy in antimicrobial applications. This synthesis approach aimed to combat microbial resistance by introducing new mechanisms of action (Vanparia et al., 2013).

Interaction with Human Carbonic Anhydrases

Investigations into the molecular interactions between human carbonic anhydrases and novel benzenesulfonamides provided insights into the design of selective inhibitors for therapeutic applications. This research underscores the compound's relevance in addressing conditions like glaucoma, epilepsy, and cancer through enzyme inhibition (Bruno et al., 2017).